2-Oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 2,3-dimethoxybenzoate
Description
2-Oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 2,3-dimethoxybenzoate, also known as TFB-TBOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in neuroscience research. TFB-TBOA is a potent inhibitor of glutamate transporters, which are essential for regulating the concentration of glutamate, a neurotransmitter, in the brain.
Scientific Research Applications
Trifluoromethyl Group-Containing FDA-Approved Drugs
The trifluoromethyl (TFM, -CF3) group has gained prominence in pharmaceuticals due to its unique properties. Over the past 20 years, several FDA-approved drugs have incorporated this group. Let’s explore their applications:
Antiviral Agents: Some TFM-containing drugs exhibit antiviral activity. For instance, compounds with the TFM group have been investigated for their potential against viral infections, including influenza and HIV .
Anti-Inflammatory Properties: The TFM group contributes to anti-inflammatory effects. Researchers have explored TFM-containing molecules as potential therapeutics for inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease .
Anticancer Compounds: Several TFM-containing drugs have shown promise in cancer treatment. These compounds may inhibit tumor growth, interfere with cancer cell signaling pathways, or enhance chemotherapy efficacy .
CNS Disorders: The TFM group plays a role in central nervous system (CNS) drug development. Researchers have investigated TFM-containing molecules for treating neurodegenerative diseases, such as Alzheimer’s and Parkinson’s .
Metabolic Disorders: Researchers have explored TFM-containing compounds for managing metabolic disorders like diabetes and obesity. These molecules may modulate insulin sensitivity or lipid metabolism .
Synthesis and Chemical Reactions
Apart from their applications, understanding the synthesis and chemical behavior of TFM-containing compounds is crucial:
Synthesis Methods: Researchers have developed efficient methods for synthesizing TFM-containing molecules. For example, the condensation of diamines or amino(thio)phenols with in situ generated CF3CN yields 2-trifluoromethyl benzimidazoles, benzoxazoles, and benzothiazoles .
Fungicidal Activity: Some TFM-containing compounds exhibit excellent fungicidal activity. For instance, derivatives of 2-substituted phenyl-2-oxo compounds have shown efficacy against plant pathogens .
properties
IUPAC Name |
[2-oxo-2-[[2-(trifluoromethyl)phenyl]methylamino]ethyl] 2,3-dimethoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F3NO5/c1-26-15-9-5-7-13(17(15)27-2)18(25)28-11-16(24)23-10-12-6-3-4-8-14(12)19(20,21)22/h3-9H,10-11H2,1-2H3,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNYBXUWWQJIKDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)OCC(=O)NCC2=CC=CC=C2C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F3NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 2,3-dimethoxybenzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2E)-3-[4-(methylsulfanyl)phenyl]-N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}prop-2-enamide](/img/structure/B2525541.png)
methanone](/img/structure/B2525544.png)
![1-(2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)propan-2-one hydrochloride](/img/structure/B2525546.png)
![Ethyl 2-(cyclopropanecarboxamido)benzo[d]thiazole-6-carboxylate](/img/structure/B2525548.png)
![N-benzyl-4-[(4-chlorophenyl)sulfonyl]-2-(furan-2-yl)-N-methyl-1,3-oxazol-5-amine](/img/structure/B2525552.png)
![(5-Methylisoxazol-4-yl)(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone](/img/structure/B2525553.png)
